Cas no 83164-47-0 (2-(3-cyanophenoxy)-N-(4-fluorophenyl)pyridine-3-carboxamide)

• Product name: 2-(3-cyanophenoxy)-N-(4-fluorophenyl)pyridine-3-carboxamide
• CAS No: 83164-47-0
• MF: C₁₉H₁₂N₃O₂F
• MW: 333.31588
• CID: 1807322
• PubChem ID: 158319

2-(3-cyanophenoxy)-N-(4-fluorophenyl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-cyanophenoxy)-N-(4-fluorophenyl)pyridine-3-carboxamide
• 3-Pyridinecarboxamide, 2-(3-cyanophenoxy)-N-(4-fluorophenyl)-
• 83164-47-0
• SCHEMBL10967980
• DTXSID80232201

• Inchi： InChI=1S/C19H12FN3O2/c20-14-6-8-15(9-7-14)23-18(24)17-5-2-10-22-19(17)25-16-4-1-3-13(11-16)12-21/h1-11H,(H,23,24)
• InChI Key： QXXFAOZQECEQNW-UHFFFAOYSA-N
• SMILES： C1=CC(=CC(=C1)OC2=C(C=CC=N2)C(=O)NC3=CC=C(C=C3)F)C#N

Computed Properties

• Exact Mass: 333.09135480g/mol
• Monoisotopic Mass: 333.09135480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75Ų
• XLogP3: 3.4